Cas no 2680822-96-0 (1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid)

1-(2-{(Prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid is a versatile intermediate in organic synthesis, featuring both a reactive allyloxycarbonyl (Alloc) protecting group and a piperidine-4-carboxylic acid moiety. The Alloc group is particularly useful in peptide and medicinal chemistry due to its orthogonality and mild deprotection conditions. The piperidine scaffold enhances structural diversity, making this compound valuable for designing bioactive molecules, such as enzyme inhibitors or receptor modulators. Its carboxylic acid functionality allows for further derivatization, enabling conjugation or salt formation. This compound is well-suited for applications in drug discovery and materials science, where controlled reactivity and structural flexibility are critical.
1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid structure
2680822-96-0 structure
Product Name:1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid
CAS No:2680822-96-0
MF:C12H20N2O4
MW:256.298203468323
CID:5650301
PubChem ID:165915386
Update Time:2025-06-08

1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
    • EN300-28280104
    • 2680822-96-0
    • 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid
    • Inchi: 1S/C12H20N2O4/c1-2-9-18-12(17)13-5-8-14-6-3-10(4-7-14)11(15)16/h2,10H,1,3-9H2,(H,13,17)(H,15,16)
    • InChI Key: VQQWAAFRWMGRFK-UHFFFAOYSA-N
    • SMILES: OC(C1CCN(CCNC(=O)OCC=C)CC1)=O

Computed Properties

  • Exact Mass: 256.14230712g/mol
  • Monoisotopic Mass: 256.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 78.9Ų

1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28280104-1g
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
2680822-96-0
1g
$699.0 2023-09-09
Enamine
EN300-28280104-5g
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
2680822-96-0
5g
$2028.0 2023-09-09
Enamine
EN300-28280104-10g
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
2680822-96-0
10g
$3007.0 2023-09-09
Enamine
EN300-28280104-0.05g
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
2680822-96-0 95.0%
0.05g
$587.0 2025-03-19
Enamine
EN300-28280104-0.1g
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
2680822-96-0 95.0%
0.1g
$615.0 2025-03-19
Enamine
EN300-28280104-0.25g
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
2680822-96-0 95.0%
0.25g
$642.0 2025-03-19
Enamine
EN300-28280104-0.5g
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
2680822-96-0 95.0%
0.5g
$671.0 2025-03-19
Enamine
EN300-28280104-1.0g
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
2680822-96-0 95.0%
1.0g
$699.0 2025-03-19
Enamine
EN300-28280104-2.5g
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
2680822-96-0 95.0%
2.5g
$1370.0 2025-03-19
Enamine
EN300-28280104-5.0g
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
2680822-96-0 95.0%
5.0g
$2028.0 2025-03-19

Additional information on 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid

Research Brief on 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid (CAS: 2680822-96-0)

The compound 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid (CAS: 2680822-96-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid, which make it a promising candidate for the design of novel small-molecule therapeutics. The compound's piperidine core and functionalized side chain allow for versatile interactions with biological targets, particularly in the central nervous system (CNS) and inflammatory pathways. Researchers have employed advanced synthetic methodologies, including solid-phase peptide synthesis (SPPS) and click chemistry, to optimize the compound's yield and purity.

In vitro and in vivo studies have demonstrated that 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid exhibits notable activity as a modulator of specific neurotransmitter receptors and enzymes. For instance, preliminary data suggest its affinity for GABAA receptors, which could pave the way for its use in treating anxiety disorders and epilepsy. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, showing reduced cytokine production and improved tissue repair.

One of the most compelling aspects of this compound is its potential for further derivatization. Recent publications have described the synthesis of analogs with enhanced pharmacokinetic profiles, including improved blood-brain barrier (BBB) penetration and metabolic stability. These advancements underscore the compound's versatility as a scaffold for developing next-generation therapeutics.

Despite these promising results, challenges remain in translating the findings into clinical applications. Issues such as off-target effects, dose-dependent toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid represents a valuable addition to the toolkit of medicinal chemists. Its multifaceted biological activity and structural adaptability make it a compound of high interest for ongoing and future research. Further investigations are warranted to fully elucidate its mechanisms of action and therapeutic potential.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司